Cas no 1493-13-6 (Trifluoromethanesulfonic acid)

Trifluoromethanesulfonic acid (CF₃SO₃H) is a strong sulfonic acid with exceptional acidity, often classified as a superacid. Its high thermal and chemical stability, along with low nucleophilicity, makes it a valuable reagent in organic synthesis, particularly in Friedel-Crafts acylations, alkylations, and polymerization reactions. The acid's non-oxidizing nature and resistance to decomposition under harsh conditions enhance its utility in catalytic applications. Its triflate anion (CF₃SO₃⁻) is a weakly coordinating ligand, facilitating reactions requiring highly reactive intermediates. Trifluoromethanesulfonic acid is also soluble in polar organic solvents, offering versatility in reaction media. These properties make it a preferred choice in industrial and laboratory settings for demanding synthetic processes.
Trifluoromethanesulfonic acid structure
Trifluoromethanesulfonic acid structure
Product Name:Trifluoromethanesulfonic acid
CAS No:1493-13-6
MF:CHF3O3S
MW:150.077049970627
MDL:MFCD00007514
CID:41481
PubChem ID:62406
Update Time:2025-10-21

Trifluoromethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • Trifluoromethanesulfonic acid
    • Fluorad FC-24
    • Methanesulfonic acid, trifluoro-
    • trifluoromethanesulfonic
    • trifluoro-methanesulfonicaci
    • PFC-MS
    • TRIFLUOROMETHANESULPHONIC ACID
    • Trifluoromethanesulfonic acid hydrate
    • Trifluoromethanesulfonic Acid
    • METHANESULFONIC ACID,TRIFLUORO
    • tfmsa
    • TfOH
    • trifluoromethane-sulfonic acid
    • trifluoromethansulfonic acid
    • Trifluoromethylsulfonic acid
    • trifluorormethanesulfonic acid
    • Perfluoromethanesulfonic Acid
    • FC-24
    • Triflate
    • Trimsylate
    • Trimesylate
    • TRIMESYLATE ACID
    • Trifluoromethanesulf
    • Triflic Acid
    • Trifluoromethanesulphonic acid,99%
    • trifluoromethanesulfonic acid, silver (+1) salt
    • Trifluoromethanesulphonic acid, 99%
    • triflicacid
    • DTXCID0024397
    • AKOS007930288
    • trifluormethanesulphonic acid
    • Eu(OTf)3
    • CAS-1493-13-6
    • trifluoro-methane sulfonic acid
    • NCGC00255973-01
    • trifluoromethan sulphonic acid
    • CF3-SO3H
    • UNII-JE2SY203E8
    • TFMS
    • 1,1,1-trifluoromethanesulfonic acid
    • MFCD00007514
    • F0001-0530
    • trifluoromethyl-sulfonic acid
    • trifluoromethanesulphoriic acid
    • Trifluoromethanesulfonic acid, ReagentPlus(R), >=99%
    • CS-B0871
    • Trifluoromethane sulfonic acid
    • Trifluoromethanesulfonic acid, purum, >=98.0% (T)
    • Methanesulfonic acid, trifluoro
    • Trifluoromethysulfonic acid
    • trifluoro-methanesulfonic acid
    • HOTf
    • 1493-13-6
    • acide trifluoromethanesulfonique
    • triflouromethanesulphonic acid
    • trifluoromethane sulphonic acid
    • trifluormethanesulfonic acid
    • FD2025
    • Cerium triflate
    • perfluoromethane sulfonate
    • acide triflique
    • CHEBI:48511
    • AI3-62912
    • As(otf)2
    • Trifiuoromethanesulfonic acid
    • FS-3872
    • DB-007930
    • Methanesulfonic acid, 1,1,1trifluoro
    • trifluoro-methanesulphonic acid
    • T0751
    • Q-201879
    • NS00004757
    • trifluoromethyl sulphonic acid
    • CF3SO3H
    • Fluorad FC 24
    • CHEMBL1236265
    • SCHEMBL295
    • Methanesulfonic acid, 1,1,1-trifluoro-
    • EINECS 216-087-5
    • DB-030477
    • TRIFLIC ACID [MI]
    • (trifluoromethyl) sulfonic acid
    • Tox21_302183
    • Triflic acid;Trifluoromethanesulphonic acid
    • Al(OTf)3
    • EC 216-087-5
    • BCP21772
    • Methanesulfonic acid, trifluoro- (6CI,7CI,8CI,9CI)
    • Methanesulfonic acid-d, trifluoro-
    • TFMSA cpd
    • Trifluoromethanesulfonic acid, reagent grade, 98%
    • DTXSID2044397
    • JE2SY203E8
    • trifluormethane sulfonic acid
    • trifluoromethyl sulfonic acid
    • Trifluormethansulfonsaeure
    • EN300-21690
    • Q304850
    • TFS
    • MDL: MFCD00007514
    • Inchi: 1S/CHF3O3S/c2-1(3,4)8(5,6)7/h(H,5,6,7)
    • InChI Key: ITMCEJHCFYSIIV-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)C(F)(F)F
    • BRN: 1812100

Computed Properties

  • Exact Mass: 149.96000
  • Monoisotopic Mass: 149.959849
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 62.8

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.696 g/mL at 25 °C(lit.)
  • Melting Point: -40 ºC
  • Boiling Point: 162 °C(lit.)
  • Flash Point: None
  • Refractive Index: n20/D 1.327(lit.)
  • PH: <1 (H2O)
  • Solubility: Miscible in H2O
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Incompatible with acids, alkalis, metals.
  • PSA: 62.75000
  • LogP: 1.47480
  • pka: -14(at 25℃)
  • Merck: 9676
  • Sensitiveness: Hygroscopic
  • Vapor Pressure: 8 mmHg ( 25 °C)
  • Solubility: It is very soluble in polar solvents such as acetonitrile, dimethylformamide, water, alcohol, ketone, etc

Trifluoromethanesulfonic acid Security Information

  • Symbol: GHS02 GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H226,H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:2
  • Hazard Category Code: 21/22-35
  • Safety Instruction: S26-S36/37/39-S45
  • FLUKA BRAND F CODES:3-10
  • RTECS:PB2771000
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:I
  • TSCA:Yes
  • Packing Group:II
  • Risk Phrases:R21/22; R35
  • Storage Condition:Argon filled storage

Trifluoromethanesulfonic acid Customs Data

  • HS CODE:29049020
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Trifluoromethanesulfonic acid Pricemore >>

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Trifluoromethanesulfonic acid Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Ethanol ;  reflux
1.2 Solvents: tert-Butyl methyl ether ;  40 °C
Reference
Use of phosphonium salts in coupling reactions and process for their manufacture
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Toluene ;  30 min, 0 - 5 °C
Reference
Pentafluorophenylammonium triflate (PFPAT) catalyzed facile construction of substituted chromeno[2,3-d]pyrimidinone derivatives and their antimicrobial activity
Ghashang, Majid; Mansoor, Syed Sheik; Aswin, Krishnamoorthy, Journal of Advanced Research, 2014, 5(2), 209-218

Production Method 3

Reaction Conditions
1.1 30 min, 0 - 5 °C
Reference
Pentafluorophenylammonium triflate: a mild, efficient and reusable catalyst for the synthesis of 2-arylbenzothiazole and 2-arylbenzothiazoline derivatives in a green chemical approach
Datta, Arup, Oriental Journal of Chemistry, 2021, 37(1), 95-102

Production Method 4

Reaction Conditions
1.1 Solvents: Toluene ;  0.5 h, 0 - 5 °C
Reference
Synthesis of 1,2,4-triazolo[5,1-b][1,3]-thiazin-7-ones catalyzed by pentafluorophenylammonium triflate
Montazeri, N.; Pourshamsian, K.; Divsalar, A.; Ghoorchi-Beigi, M., Asian Journal of Chemistry, 2012, 24(6), 2802-2804

Production Method 5

Reaction Conditions
Reference
Pentafluorophenylammonium triflate-CuCl2: A mild, efficient and reusable heterogeneous catalyst system for facile synthesis of 4(3H)-quinazolinones under solvent-free conditions
Montazeri, Naser; Pourshamsian, Khalil; Yosefiyan, Soghra; Momeni, Seydeh Samaneh, Journal of Chemical Sciences (Bangalore, 2012, 124(4), 883-887

Production Method 6

Reaction Conditions
1.1 Solvents: Dichloromethane ;  1 h, -40 °C → 0 °C
Reference
Synthesis of 3,5-Disubstituted Isoxazoles through a 1,3-Dipolar Cycloaddition Reaction between Alkynes and Nitrile Oxides Generated from O-Silylated Hydroxamic Acids
Carloni, Laure-Elie; Mohnani, Stefan; Bonifazi, Davide, European Journal of Organic Chemistry, 2019, 2019(44), 7322-7334

Production Method 7

Reaction Conditions
1.1 Solvents: Chloroform-d ;  rt
Reference
C-H, Si-H and C-F abstraction with an extremely electron poor I(III) reagent
Tania; Sceney, Marcus; Barwise, Lachlan; White, Keith F.; Dutton, Jason L., ChemRxiv, 2023, 1, 1-12

Trifluoromethanesulfonic acid Raw materials

Trifluoromethanesulfonic acid Preparation Products

Trifluoromethanesulfonic acid Suppliers

Jiangsu Xinsu New Materials Co., Ltd
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(CAS:1493-13-6)
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Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
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Amadis Chemical Company Limited
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(CAS:1493-13-6)Trifluoromethanesulfonic acid
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Purity:99%
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:1493-13-6)Trifluoromethanesulfonic acid
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1493-13-6)三氟甲烷磺酸
Order Number:LE2469375;LE405;LE19023
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
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Trifluoromethanesulfonic acid Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:1493-13-6)
SDF335;SFD339
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:1493-13-6)Trifluoromethanesulfonic acid
A808878
Purity:99%/99%/99%/99%/99%/99%
Quantity:500g/1kg/250g/50g/100g/1000g
Price ($):433.0/783.0/206.0/295.0/268.0/239.0
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